Cas no 50929-98-1 (but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol)

but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol structure
50929-98-1 structure
Product Name:but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol
CAS No:50929-98-1
MF:C17H28N4O7S
MW:432.491823196411
CID:372188
PubChem ID:5702122
Update Time:2025-07-12

but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-TIMOLOL MALEATE
    • but-2-enedioic acid
    • (R)-Bis(3-(3-(tert-butylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole) maleate
    • 1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
    • 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan...
    • 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol
    • CCG-39272
    • (+)-Timolol maleate
    • J-019136
    • NSC757351
    • Dextimolol Maleate
    • Q27266692
    • (Z)-BUT-2-ENEDIOIC ACID, (2R)-1-(TERT-BUTYLAMINO)-3-((4-MORPHOLIN-4-YL-1,2,5-THIADIAZOL-3-YL)OXY)PROPAN-2-OL
    • (Z)-but-2-enedioic acid;(2R)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
    • (2R)-1-((1,1-DIMETHYLETHYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL (2Z)-2-BUTENEDIOATE SALT
    • EINECS 248-034-7
    • 2-PROPANOL, 1-(TERT-BUTYLAMINO)-3-((4-MORPHOLINO-1,2,5-THIADIAZOL-3-YL)OXY)-, (+)-, MALEATE (1:1) (SALT), (-)-
    • 2-PROPANOL, 1-((1,1-DIMETHYLETHYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-, (2R)-, (2Z)-2-BUTENEDIOATE (1:1)
    • SPECTRUM1500578
    • NCGC00094794-02
    • EINECS 256-854-1
    • 78U14B243Y
    • UNII-78U14B243Y
    • HMS1921E15
    • R-enantiomertimolol maleate
    • (R)-Timolol hydrogen maleate
    • (R)-bis[3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole] maleate
    • HMS500I20
    • (R)-Timolol maleate
    • TIMOLOL MALEATE, (R)-
    • (2R)-1-((2-METHYL-2-PROPANYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL (2Z)-2-BUTENEDIOATE (1:1)
    • 26839-77-0
    • TIMOLOL MALEATE, (+)-
    • J369.187J
    • Pharmakon1600-01500578
    • 50929-98-1
    • (R)-(+)-Timolol Maleate
    • D-Timolol maleate
    • Timolol maleate, R-enantiomer
    • TIMOLOL MALEATE, R-ENANTIOMER [WHO-DD]
    • (+)-3-(3-tert-Butylamino-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole hydrogen maleate
    • NCGC00094794-01
    • (R)-(+)-3-Morpholino-4-(3-tert-butylamino-2-hydroxypropoxy)-1,2,5-thiadiazole Hydrogen Maleate
    • WLRMANUAADYWEA-ASSQPYIHSA-N
    • but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol
    • Inchi: 1S/C13H24N4O3S.C4H4O4/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17;5-3(6)1-2-4(7)8/h10,14,18H,4-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t10-;/m1./s1
    • InChI Key: WLRMANUAADYWEA-ASSQPYIHSA-N
    • SMILES: S1N=C(C(=N1)N1CCOCC1)OC[C@@H](CNC(C)(C)C)O.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 748.32516
  • Monoisotopic Mass: 748.324781
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 16
  • Complexity: 429
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 291

Experimental Properties

  • Melting Point: 205-207?C
  • Boiling Point: 487.2°Cat760mmHg
  • Flash Point: 248.5°C
  • PSA: 234.08
  • LogP: 1.62860

but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol Pricemore >>

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